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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365

An In-depth Technical Guide to 8-Bromooctanoic Acid: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Bromooctanoic acid is a bifunctional organic compound featuring a terminal carboxylic acid
and a primary alkyl bromide. This unique structure makes it a valuable building block in organic
synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty
materials. Its ability to undergo a variety of chemical transformations at both the carboxylic acid
and the alkyl bromide moieties allows for the construction of complex molecular architectures.
This guide provides a comprehensive overview of the chemical and physical properties of 8-
bromooctanoic acid, its structure, spectral characteristics, and a representative synthetic
protocol.

Chemical and Physical Properties

8-Bromooctanoic acid is typically an off-white to cream-colored crystalline powder at room
temperature.[1][2] It is combustible and incompatible with strong oxidizing agents and strong
bases.[1][2] The compound is slightly soluble in water but soluble in organic solvents.[1][3]

Table 1: Physical and Chemical Properties of 8-Bromooctanoic Acid
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Property Value Source(s)
Appearance Off-white to cream crystalline 2]
powder
Molecular Formula CsH1sBroO:z [1][5][6]

Linear Formula Br(CH2)7COzH

Molecular Weight 223.11 g/mol [51[6]
Melting Point 35-37 °C [31[7]
Boiling Point 147-150 °C at 2 mmHg [7]
Density 1.324 g/cm3 [2]
Flash Point > 110 °C (> 230 °F) [4]
Water Solubility Slightly soluble [11[3]
pKa (Predicted) 477 £0.10 [3]

Chemical Structure and Identifiers

The structure of 8-bromooctanoic acid consists of an eight-carbon chain with a bromine atom
at one end (position 8) and a carboxylic acid group at the other (position 1).

Table 2: Structural Identifiers for 8-Bromooctanoic Acid
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Identifier Value Source(s)
IUPAC Name 8-bromooctanoic acid [6]
CAS Number 17696-11-6 [1][5][6]

8-Bromocaprylic acid, w-
Synonyms o [1][4][8]
Bromooctanoic acid

INChl=1S/C8H15Bro2/c9-7-5-

InChl 3-1-2-4-6-8(10)11/h1-7H2, [6]
(H,10,11)
BKJIFDZSBZWHRNH-

InChlKey [6]

UHFFFAOYSA-N

Canonical SMILES C(CCcCcC(=0)0)cceBr [1][6]

Spectroscopic Data

The structural features of 8-bromooctanoic acid give rise to characteristic signals in various
spectroscopic analyses.

* 1H NMR Spectroscopy: The proton of the carboxylic acid (~COOH) typically appears as a
broad singlet in the downfield region of the spectrum (around 10-12 ppm).[9] The methylene
protons adjacent to the bromine atom (-CH2zBr) are expected around 3.4 ppm, while the
methylene protons adjacent to the carbonyl group (-CH2COOH) are expected around 2.3
ppm. The remaining methylene protons in the alkyl chain would appear as multiplets
between approximately 1.3 and 1.9 ppm.

e 13C NMR Spectroscopy: The carbonyl carbon (C=0) of the carboxylic acid is
characteristically deshielded, appearing in the range of 170-180 ppm.[9] The carbon
attached to the bromine (-CH2zBr) would be found around 33 ppm, and the carbon adjacent
to the carbonyl group (-CH2COOH) would be around 34 ppm. The other methylene carbons
of the alkyl chain would appear in the upfield region of the spectrum.

 Infrared (IR) Spectroscopy: The IR spectrum of 8-bromooctanoic acid will show a very
broad O-H stretching absorption for the carboxylic acid from approximately 2500 to 3300
cm~1,[9] A strong C=0 stretching absorption for the carbonyl group will be present around
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1710 cm~1.[9] The C-Br stretching vibration typically appears in the fingerprint region,
usually between 500 and 600 cm~1,

Applications in Research and Development

8-Bromooctanoic acid is a versatile reagent in organic synthesis, primarily utilized as a linker
or building block.[10] Its bifunctional nature allows for selective reactions at either the
carboxylic acid or the alkyl bromide terminus. Common applications include:

e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of more complex
molecules with potential therapeutic applications.[1][10]

o Material Science: Used in the preparation of fatty acid derivatives and for surface
modification, acting as a surfactant.[1][10]

» Cross-linking Reagent: The dual functionality enables its use in cross-linking applications.[7]

o Derivatization: It is a precursor for other functionalized octanoic acid derivatives, such as 8-
mercaptooctanoic acid.[3][7]
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Caption: Logical relationship of 8-Bromooctanoic acid's properties and applications.

Experimental Protocols
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Synthesis of 8-Bromooctanoic Acid from Ethyl 8-
Bromooctanoate

A common laboratory-scale synthesis involves the hydrolysis of the corresponding ester, ethyl
8-bromooctanoate.

Reaction: Br(CH2)7COOCH2CHs + NaOH — Br(CHz2)7COONa + CH3zCH20H Br(CH2)7COONa
+ HCI - Br(CH2)7COOH + NaCl

Methodology:

o Reaction Setup: A solution of ethyl 8-bromooctanoate (1.0 g, 3.98 mmol) in ethanol (10 mL)
is prepared in a suitable reaction vessel.[5]

o Hydrolysis: The solution is cooled to 0°C, and a 1M sodium hydroxide solution (3.98 mL) is
added dropwise while stirring.[5] The reaction mixture is stirred at 0°C for 5 hours.[5]

 Acidification: Upon completion, the reaction mixture is acidified with a 1M hydrochloric acid
solution.[5][7]

o Extraction: The product is extracted with ethyl acetate (3 x 10 mL).[5][7]

e Washing: The combined organic layers are washed sequentially with a saturated sodium
bicarbonate solution (2 x 20 mL) and a saturated sodium chloride solution (2 x 20 mL).[5][7]

» Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and concentrated under reduced pressure to yield 8-bromooctanoic acid.[5][7] This
procedure typically affords the product as a colorless oil with a high yield (approximately
97%).[5]
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Caption: Workflow for the synthesis of 8-Bromooctanoic acid via ester hydrolysis.

Safety and Handling
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8-Bromooctanoic acid is classified as a corrosive substance that causes severe skin burns
and eye damage.[4][6][8] It may also cause respiratory irritation.[8][11][12]

Handling Precautions:

Use only in a chemical fume hood.[4]

Wear suitable protective clothing, gloves, and eye/face protection.[4]

Avoid breathing dust.[8]

Do not get in eyes, on skin, or on clothing.[4]

Store in a cool, dry, well-ventilated place in a tightly closed container.[4]
First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 30 minutes and seek immediate
medical attention.[4]

o Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Seek immediate medical attention.[4]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[4]

 Ingestion: Do NOT induce vomiting. If the victim is conscious, give a cupful of water. Seek
immediate medical aid.[4]

Conclusion

8-Bromooctanoic acid is a highly functionalized molecule with significant utility in synthetic
chemistry. Its well-defined chemical and physical properties, coupled with its versatile reactivity,
make it an important intermediate for researchers and scientists in drug development and
material science. Proper handling and adherence to safety protocols are essential when
working with this corrosive compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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